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Compound of Interest

Compound Name: TG-003

Cat. No.: B1682776

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
TG-003, a potent inhibitor of CDC-like kinases (Clk). Adherence to these protocols is critical to
ensure personnel safety and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

TG-003 is classified with specific hazards that necessitate the use of appropriate personal
protective equipment. The following table summarizes the hazard classifications and the
recommended PPE for handling this compound.
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Hazard
Classification

GHS Code Description

Required Personal
Protective
Equipment (PPE)

Acute Toxicity (Oral)

Standard laboratory

Harmful if swallowed. attire (lab coat),

gloves, eye protection.

Skin Irritation

Chemical-resistant

Causes skin irritation. gloves (e.g., nitrile),

lab coat.

Serious Eye Irritation

Safety glasses with

Causes serious eye

irritation.

side shields or

goggles.[1]

Summary of Recommended Personal Protective Equipment:

PPE Component

Specification

Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes

and airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[1]

Body Protection

Laboratory coat.

Protects skin and clothing from

contamination.[1]

Respiratory Protection

Use in a well-ventilated area. A
fume hood or local exhaust
ventilation is recommended. If
dust or aerosols are
generated, a dust respirator

may be necessary.[1]

Minimizes inhalation of the

compound.

Safe Handling and Storage Procedures
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Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of
TG-003.

Operational Plan:

o Preparation: Before handling, ensure that a safety shower and an eye wash station are
readily accessible.[1] The work area, preferably a chemical fume hood, should be clean and
uncluttered.

o Personal Protective Equipment (PPE) Donning: Put on all required PPE as outlined in the
table above before opening the container.

e Handling:
o Avoid direct contact with the skin and eyes.[2]
o Do not breathe dust or aerosols.[2]

o Weigh and handle the solid form in a fume hood or a well-ventilated area to minimize dust
formation.[1]

o When preparing solutions, dissolve the compound slowly and carefully. TG-003 is soluble
in DMSO (up to 20 mg/ml) and Ethanol (up to 15 mg/ml).[1]

e Post-Handling:
o Thoroughly wash hands after handling, even if gloves were worn.[1]
o Clean the work area and any equipment used.
o Properly doff and dispose of contaminated gloves and other disposable PPE.
Storage Plan:
o Short-term (as supplied): Store the lyophilized powder desiccated at 4°C for up to 2 years.[1]

e Solutions: Store solutions at -20°C for up to 2 months.[1]
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o Keep the container tightly sealed in a cool, dry, and well-ventilated place.[1]

e Protect from direct sunlight and sources of ignition.[1]

Emergency Procedures and Disposal

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response:

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Disposal Plan:

¢ Dispose of TG-003 and its container in accordance with all applicable local, regional,

national, and international regulations.[1]

o Contaminated PPE and other waste materials should be placed in a sealed container and

disposed of as chemical waste.
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Workflow and Decision Making Diagrams

The following diagrams illustrate the procedural workflow for handling TG-003 and the
decision-making process for selecting appropriate PPE.
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Preparation

Prepare well-ventilated work area (fume hood)

'

Ensure safety shower and eye wash are accessible

PPE DLnning

Don lab coat, gloves, and eye protection

Handlin@ TG-003

Weigh and handle solid or prepare solution

'

Avoid skin/eye contact and inhalation

Post-Hgndling

Clean work area and equipment

'

Doff and dispose of contaminated PPE

'

Wash hands thoroughly

Disiosal

Dispose of waste according to regulations
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Caption: Procedural workflow for the safe handling of TG-003.
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Handling TG-003

Haza‘, 'd Assessment

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation

f aerosolizing

Required PPE

Lab Coat Fume Hood / Respirator Chemical-Resistant Gloves Safety Glasses/Goggles

Click to download full resolution via product page

Caption: Decision matrix for selecting appropriate PPE for TG-003.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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